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Introduction

ML-SI1 is a synthetic, cell-permeable small molecule that functions as an inhibitor of the
Transient Receptor Potential Mucolipin (TRPML) cation channels, with a notable inhibitory
effect on TRPMLL1.[1][2][3][4] TRPML1 is a crucial ion channel located in the membranes of
lysosomes and late endosomes, playing a significant role in regulating lysosomal calcium
(Caz*) homeostasis, trafficking, and autophagy.[5][6] Due to its role in fundamental cellular
processes, TRPMLL1 is a target of interest in various research areas, including lysosomal
storage disorders like Mucolipidosis type 1V, neurodegenerative diseases, and cancer.[5][7]

This document provides a detailed protocol for the preparation, storage, and handling of ML-
SI1 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent, ensuring reproducible and
reliable experimental outcomes.

Product Information and Properties

ML-SI1 is a racemic mixture of inseparable cis-/trans-isomers (55:45).[1][3][4] Its key chemical
and physical properties are summarized below.
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Table 1: Chemical and Physical Properties of ML-SI1

Property Value

Molecular Formula C23H26CI2N203

Molecular Weight 449.37 g/mol [1][2][4]

Appearance Solid, Off-white to yellow powder[3]
Purity =99%

Target TRPML1[1][3]

| ICs0 | 15 pM for TRPML1[1][2][3][4] |

Solubility Data

Proper solubilization is critical for the biological activity of ML-SI1. It is highly soluble in DMSO.
For agueous-based assays, the final concentration of DMSO should be kept low (typically
<0.1%) to avoid solvent-induced cytotoxicity.

Table 2: Solubility of ML-SI1

Maximum Solubility (In
Solvent ) Notes
Vitro)

| DMSO | 100 mg/mL (approx. 222.53 mM)[1][2][4] | Ultrasonic agitation and slight warming
(37°C) may be required to achieve complete dissolution.[2][4] Use newly opened, anhydrous
DMSO for best results.[3] |

For in vivo applications, a multi-step solvent system is often required. Common formulations
include:

e 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline[1][3]

e 10% DMSO, 90% corn oil[1][3]
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Mechanism of Action: TRPML1 Inhibition

TRPMLL1 channels are essential for the efflux of Ca2* from the lysosome into the cytoplasm.
This process is vital for numerous downstream cellular functions, including the fusion of
lysosomes with other vesicles and the activation of transcription factors like TFEB, a master
regulator of lysosomal biogenesis. ML-SI1 acts by blocking the TRPML1 channel, thereby
inhibiting this Ca?* release. This disruption of lysosomal Ca?* signaling can trigger various
cellular responses, including the induction of ferroptosis in cancer stem cells and the
modulation of autophagy.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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